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Compound of Interest

Compound Name: TD-165

Cat. No.: B15621617

SikaBiresin® TD-165 is an amine hardener component formulated for use in two-component
epoxy resin systems.[1] It is utilized in combination with epoxy resins, such as SikaBiresin®
TD150 and SikaBiresin® TD160, to create highly transparent casting resins.[2][3] These
systems are designed for applications in art and decoration, including the creation of
transparent objects, thin inclusions, embeddings, and surface coatings on materials like wood.
[2] The properties of the final cured product are dependent on the specific epoxy resin used in
conjunction with SikaBiresin® TD-165.

Component Properties

The physical properties of the individual components, the resin (Component A) and the
SikaBiresin® TD-165 hardener (Component B), are detailed below.

Property SikaBiresinf@ SikaBiresinf@ SikaBiresin® TD-
TD150 (Resin A) TD160 (Resin A) 165 (Hardener B)
Appearance Bluish-transparent Bluish-transparent Transparent
Composition Unfilled Epoxy Resin Unfilled Epoxy Resin Unfilled Amine
Viscosity (25°C) ~500 mPa:s ~1900 mPa-s ~650 mPa:s
Density (23°C) ~1.12 g/cm3 ~1.12 g/cm3 ~1.00 g/cm?3

System Specifications and Performance Data
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The technical specifications of the combined and cured resin systems are presented below.

These values represent the performance of the final material.

SikaBiresin® TD150 / TD-165 System

This system is characterized by its high transparency and a longer reactivity time, making it

suitable for various decorative applications.

Mixing and Reactivity

Parameter Value

Mixing Ratio (by weight) 100 (Resin) : 50 (Hardener)
Mixing Ratio (by volume) 100 (Resin) : 50 (Hardener)
Mixed Viscosity (25°C) ~500 mPa:'s

Reactivity (150g at 25°C) ~60 minutes

Tack-free Time (1-3mm layer at 23°C) 8 - 9 hours

Mechanical and Thermal Properties (Cured)

Value (After 7 days Value (24h @ RT +

Property Test Standard
@ RT) 16h @ 50°C)
Shore D Hardness ~D 80 ~D 81 ISO 868
Flexural Modulus of
o 1600 MPa 1600 MPa ISO 178
Elasticity
Elongation at
_ 5% 5% ISO 527
Maximum Strength
Glass Transition
53°C 53°C ISO 11359-2

Temperature (TQ)

SikaBiresin® TD160 / TD-165 System
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This combination offers a faster curing time, suitable for applications requiring quicker
demolding.[3]

Mixing and Reactivity

Parameter Value

Mixing Ratio (by weight) 100 (Resin) : 50 (Hardener)
Mixing Ratio (by volume) 100 (Resin) : 50 (Hardener)
Mixed Viscosity (25°C) ~1100 mPa-s

Reactivity (150g at 25°C) ~40 minutes

Tack-free Time (1-3mm layer at 23°C) 6 - 7 hours

Mechanical and Thermal Properties (Cured)

Value (After 7 days Value (24h @ 23°C

Property Test Standard
@ RT) + 16h @ 80°C)
Shore D Hardness D 84 - ISO 868
Flexural Modulus 2800 MPa - ISO 178
Elongation at
) 5.3% - ISO 527
Maximum Strength
Glass Transition
56°C 73°C ISO 11359-2

Temperature (Tg)

Experimental Protocols

The technical data presented is based on standardized laboratory testing. The methodologies
for the key experiments cited are as follows:

e |ISO 178: Plastics — Determination of flexural properties. This standard specifies the method
for determining the flexural strength and flexural modulus of rigid and semi-rigid plastics
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under defined conditions. A sample of a specific size is subjected to a three-point bending
test until it fractures or until the deformation reaches a predetermined level.

e |ISO 527: Plastics — Determination of tensile properties. This standard outlines the
procedure for determining the tensile properties of plastics, including tensile strength,
elongation at break, and modulus of elasticity. A dumbbell-shaped specimen is stretched
along its major axis at a constant speed until it breaks.

e |SO 868: Plastics and ebonite — Determination of indentation hardness by means of a
durometer (Shore hardness). This method measures the indentation hardness of plastics by
using a durometer of a specified type (in this case, Shore D). The measurement is based on
the penetration of a specific type of indenter forced into the material under specified
conditions.

e |ISO 11359-2: Plastics — Thermomechanical analysis (TMA) — Part 2: Determination of
coefficient of linear thermal expansion and glass transition temperature. This standard details
the determination of the glass transition temperature (Tg) using a thermomechanical
analyzer. The method involves measuring the change in a material's dimensions as a
function of temperature.

Processing and Handling Workflow

The successful application of SikaBiresin® systems is highly dependent on proper processing.
Key parameters include room temperature, casting thickness, and mixing procedure.[2][3] High
ambient temperatures can accelerate curing and lead to high exothermic reactions, potentially
causing yellowing.[2] For thin layers, a warmer room temperature (25-30°C) is recommended
to ensure optimal properties.[2]
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Preparation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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